Cas no 2418695-72-2 (2,4,6-Trimethyl-3-(piperazin-1-yl)-5-sulfanylbenzoic acid)

• Product Name: 2,4,6-Trimethyl-3-(piperazin-1-yl)-5-sulfanylbenzoic acid
• CAS No: 2418695-72-2
• MF: C₁₄H₂₀N₂O₂S
• MW: 280.385802268982
• CID: 5678892
• PubChem ID: 165769849
• Update Time: 2025-05-24

2,4,6-Trimethyl-3-(piperazin-1-yl)-5-sulfanylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2418695-72-2
• 2,4,6-trimethyl-3-(piperazin-1-yl)-5-sulfanylbenzoic acid
• EN300-26631105
• 2,4,6-Trimethyl-3-(piperazin-1-yl)-5-sulfanylbenzoic acid

• Inchi： 1S/C14H20N2O2S/c1-8-11(14(17)18)9(2)13(19)10(3)12(8)16-6-4-15-5-7-16/h15,19H,4-7H2,1-3H3,(H,17,18)
• InChI Key： MSMMLELNXRSRAK-UHFFFAOYSA-N
• SMILES： SC1C(C)=C(C(=O)O)C(C)=C(C=1C)N1CCNCC1

Computed Properties

• Exact Mass: 280.12454906g/mol
• Monoisotopic Mass: 280.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.6Ų

Additional information on 2,4,6-Trimethyl-3-(piperazin-1-yl)-5-sulfanylbenzoic acid

2,4,6-Trimethyl-3-(piperazin-1-yl)-5-sulfanylbenzoic acid (CAS No. 2418695-72-2): An Emerging Compound in Medicinal Chemistry

2,4,6-Trimethyl-3-(piperazin-1-yl)-5-sulfanylbenzoic acid (CAS No. 2418695-72-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfanylbenzoic acids and is characterized by the presence of multiple methyl groups and a piperazine moiety, which contribute to its diverse biological activities.

The chemical structure of 2,4,6-Trimethyl-3-(piperazin-1-yl)-5-sulfanylbenzoic acid is particularly noteworthy for its potential to interact with various biological targets. The sulfanyl group (–SH) is known for its ability to form disulfide bonds and participate in redox reactions, making it a valuable functional group in drug design. The piperazine ring, on the other hand, is a common pharmacophore in many drugs due to its ability to enhance solubility and bioavailability.

Recent studies have explored the pharmacological properties of 2,4,6-Trimethyl-3-(piperazin-1-yl)-5-sulfanylbenzoic acid. One notable area of research has been its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 2,4,6-Trimethyl-3-(piperazin-1-yl)-5-sulfanylbenzoic acid is in the field of neurodegenerative disorders. Research has indicated that this compound can modulate the activity of certain neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation could potentially alleviate symptoms associated with conditions such as Parkinson's disease and Alzheimer's disease.

The anti-cancer properties of 2,4,6-Trimethyl-3-(piperazin-1-yl)-5-sulfanylbenzoic acid have also been investigated. Preliminary studies have shown that this compound can induce apoptosis in cancer cells and inhibit tumor growth in animal models. These findings suggest that it may have potential as a novel chemotherapeutic agent or adjuvant therapy in cancer treatment.

In addition to its therapeutic applications, 2,4,6-Trimethyl-3-(piperazin-1-yl)-5-sulfanylbenzoic acid has been studied for its role in drug delivery systems. The presence of multiple functional groups allows for the design of prodrugs or conjugates that can improve the pharmacokinetic properties of other drugs. For example, conjugation with targeting ligands can enhance the delivery of therapeutic agents to specific tissues or cells.

The synthesis of 2,4,6-Trimethyl-3-(piperazin-1-yl)-5-sulfanylbenzoic acid involves several steps and requires careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the reaction of 2,4,6-trimethylbenzoyl chloride with piperazine followed by sulfuration using elemental sulfur or a sulfur-containing reagent. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound.

To further understand the biological activities and mechanisms of action of 2,4,6-Trimethyl-3-(piperazin-1-yl)-5-sulfanylbenzoic acid, ongoing research is focusing on structure-function relationships. Computational methods such as molecular docking and molecular dynamics simulations are being used to predict binding modes and interactions with target proteins. These studies provide valuable insights into the design of more potent and selective derivatives.

Clinical trials are an essential step in translating laboratory findings into practical applications. While no clinical trials have been reported for 2,4,6-trimethyl-piperazinylsulfanyl-benzoic acid as of yet, preclinical data are encouraging. Future clinical studies will be crucial in evaluating the safety and efficacy of this compound in human subjects.

In conclusion, 2,4,6-trimethyl-piperazinylsulfanyl-benzoic acid (CAS No. 2418695-72-2) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in various areas of medicinal chemistry. As more studies are conducted and new findings emerge, this compound may play a significant role in advancing our understanding and treatment of several diseases.